Cas no 4744-08-5 (Propionaldehyde diethyl acetal)

• Product Name: Propionaldehyde diethyl acetal
• CAS No: 4744-08-5
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• MDL: MFCD00009245
• CID: 330940
• PubChem ID: 24850609
• Update Time: 2025-04-19

Propionaldehyde diethyl acetal Chemical and Physical Properties

Names and Identifiers

• Propionaldehyde diethyl acetal
• 1,1-Diethoxypropane
• 4-Ethyl-3,5-dioxaheptane

• MDL： MFCD00009245
• Inchi： 1S/C7H16O2/c1-4-7(8-5-2)9-6-3/h7H,4-6H2,1-3H3
• InChI Key： MBNMGGKBGCIEGF-UHFFFAOYSA-N
• SMILES： CCOC(OCC)CC

Computed Properties

• Exact Mass: 132.11500
• Monoisotopic Mass: 132.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 48.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Uncertain
• Density: 0.815 g/mL at 25 °C(lit.)
• Boiling Point: 122.8 °C(lit.)
• Flash Point: Degrees Fahrenheit:53.6°F
  Degrees Celsius:12°C
  
• Refractive Index: n20/D 1.389(lit.)
• PSA: 18.46000
• LogP: 1.79550
• Solubility: Uncertain

Propionaldehyde diethyl acetal Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210
• Hazardous Material transportation number：UN 1989 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S16
• Hazardous Material Identification：
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R11
• Packing Group：II
• Hazard Level：3.1
• HazardClass：3.1
• PackingGroup：II
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals